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Compound of Interest

Compound Name: Monoethanolamine borate

Cat. No.: B086929 Get Quote

An in-depth technical guide on the solubility of monoethanolamine borate in various solvents.

Disclaimer: This technical guide synthesizes publicly available information. It is intended for

informational purposes for researchers, scientists, and drug development professionals. It is

crucial to consult original research and safety data sheets before any experimental work.

Introduction
Monoethanolamine borate is a reaction product of monoethanolamine and boric acid. It finds

applications in various industrial formulations, including corrosion inhibitors, lubricants, and

wood preservatives. A critical physicochemical property for its formulation and application is its

solubility in different solvents. This guide provides a comprehensive overview of the available

information on the solubility of monoethanolamine borate, addresses the conflicting reports in

the literature, and provides standardized experimental protocols for its determination.

Solubility Profile of Monoethanolamine Borate
The solubility of monoethanolamine borate is influenced by several factors, including the

stoichiometry of the reactants (monoethanolamine and boric acid), the physical form of the

product (e.g., crystalline or amorphous), and the nature of the solvent. The available data on its

solubility is primarily qualitative, with some conflicting reports.

Aqueous Solubility
There are conflicting reports regarding the solubility of monoethanolamine borate in water.
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High Solubility: Several sources describe monoethanolamine borate as being "infinitely

soluble" or "readily soluble" in water.[1][2][3][4] This suggests a very high degree of solubility,

where it may be miscible in all proportions or form highly concentrated solutions. This high

solubility is a key feature for its application in aqueous formulations.

Low Solubility: In contrast, a Chinese patent (CN112142768A) states that

monoethanolamine borate has "low solubility in water at normal temperature and normal

pressure".[5][6] The patent describes the product as a solid white powder.

Reconciliation of Conflicting Reports:

The discrepancy in reported aqueous solubility may be attributed to the following factors:

Stoichiometry and Structure: The reaction between monoethanolamine and boric acid can

yield different products with varying structures and properties depending on the molar ratio of

the reactants and the reaction conditions. The highly soluble form might be a liquid or an

amorphous solid that readily dissolves, while the less soluble form could be a specific

crystalline structure. The reaction of boric acid with monoethanolamine can be exothermic

and result in a mixture of crystalline and gel-like phases, which have been shown to have

different dissolution behaviors.[7]

Equilibrium in Solution: Monoethanolamine borate exists in a dynamic equilibrium in

aqueous solutions.[8] Attempts to isolate a solid form by removing water can shift the

equilibrium and alter the nature of the molecule.[8] The "infinitely soluble" description may

refer to the behavior of the reaction mixture in water, which is a stable aqueous solution.

Solubility in Organic Solvents
Alcohols: Monoethanolamine borate is generally reported to be "readily soluble" in alcohols

such as methanol and ethanol.[4][9] This makes alcohols suitable co-solvents for

formulations.

Glycols: It is also soluble in glycols like ethylene glycol.[10]

Nonpolar Organic Solvents: The solubility in nonpolar organic solvents like toluene, xylene,

and mineral spirits is reported to be slight.[11]
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Quantitative Solubility Data
A comprehensive search of scientific literature and technical databases did not yield specific

quantitative solubility data for monoethanolamine borate in various solvents at different

temperatures. The available information is summarized in the table below.

Solvent Temperature (°C) Solubility

Water Not Specified
"Infinitely soluble" / "Readily

soluble"[1][2][3][4][8][9]

Water Normal "Low solubility"[5][6]

Alcohols (general) Not Specified "Readily soluble"[4][9]

Methanol Not Specified Miscible[11]

Ethanol Not Specified Miscible[11]

Toluene Not Specified Slightly soluble[11]

Xylene Not Specified Slightly soluble[11]

Mineral Spirits Not Specified Slightly soluble[11]

Note: The terms "infinitely soluble" and "readily soluble" are qualitative and lack precise

numerical values. The "low solubility" report from the patent highlights the need for

experimental verification.

Experimental Protocols for Solubility Determination
Due to the lack of specific published protocols for monoethanolamine borate, this section

provides generalized methodologies based on standard guidelines for determining the solubility

of chemical substances.

Determination of Aqueous Solubility (Adapted from
OECD Guideline 105)
This protocol is suitable for determining the water solubility of monoethanolamine borate.[1]

[2][3][12][13] The flask method is appropriate given its expected high solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b086929?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://synthetikaeu.com/en_US/p/Monoethanolamine-Borate%2C-85/7852
https://www.santos.com/wp-content/uploads/2021/04/Monoethanolamine-Borate-March-2021.pdf
https://www.benchchem.com/product/b086929
https://patents.google.com/patent/CN112142768A/en
https://eureka.patsnap.com/patent-CN112142768A
https://synthetikaeu.com/en_US/p/Monoethanolamine-Borate%2C-85/7852
https://www.benchchem.com/product/b086929
https://patents.google.com/patent/US5100583A/en
https://patents.google.com/patent/US5100583A/en
https://patents.google.com/patent/US5100583A/en
https://patents.google.com/patent/US5100583A/en
https://patents.google.com/patent/US5100583A/en
https://www.benchchem.com/product/b086929?utm_src=pdf-body
https://www.benchchem.com/product/b086929?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle:

A saturated solution of the substance in water is prepared, and the concentration of the

substance in the aqueous phase is determined by a suitable analytical method.

Apparatus:

Constant temperature water bath or shaker

Volumetric flasks

Analytical balance

Centrifuge (optional)

Filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm)

Analytical instrument for quantification (e.g., HPLC, ICP-MS for boron analysis, or titration)

Procedure:

Preliminary Test: Add small, successive amounts of monoethanolamine borate to a known

volume of water at the desired temperature in a flask. Shake well after each addition until the

substance no longer dissolves and a solid phase remains. This provides an estimate of the

solubility.

Equilibration: Prepare several flasks with a known volume of water. Add an excess amount of

monoethanolamine borate to each flask, based on the preliminary test.

Place the flasks in a constant temperature bath or shaker and agitate for a sufficient time to

reach equilibrium (e.g., 24-48 hours). The time required for equilibration should be

determined experimentally.

Phase Separation: After equilibration, allow the undissolved solid to settle. If necessary,

centrifuge the samples to facilitate separation.

Carefully withdraw an aliquot of the clear supernatant (the saturated solution). It is crucial to

avoid disturbing the solid phase.
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Filter the aliquot through a membrane filter (0.45 µm) that does not interact with the

substance.

Analysis: Accurately dilute the filtered saturated solution to a suitable concentration for

analysis.

Determine the concentration of monoethanolamine borate in the diluted solution using a

validated analytical method. Boron content can be determined by Inductively Coupled

Plasma (ICP) techniques.[14] Alternatively, the concentration of the monoethanolamine

moiety can be determined by techniques such as High-Performance Liquid Chromatography

(HPLC) after appropriate derivatization.[15][16]

Calculation: Calculate the solubility in g/L or other appropriate units, taking into account the

dilution factor.

Determination of Solubility in Organic Solvents
A similar protocol to the aqueous solubility determination can be used for organic solvents.[17]

Procedure:

Replace water with the desired organic solvent (e.g., ethanol, methanol, ethylene glycol).

Follow the steps of the preliminary test, equilibration, phase separation, and analysis as

described for aqueous solubility.

The choice of analytical method will depend on the solvent and the potential for interference.

HPLC is often a suitable technique for quantification in organic solvents.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the experimental determination of

solubility.
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Sample Preparation

Phase Separation

Analysis

Result

Add excess monoethanolamine borate
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with agitation (24-48h)

Allow undissolved solid to settle

Centrifuge (optional)

Filter supernatant (0.45 µm filter)

Dilute filtered saturated solution

Quantify concentration
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Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of monoethanolamine borate.
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Conclusion
The solubility of monoethanolamine borate is a key parameter for its various applications.

While it is generally considered to be highly soluble in water and alcohols, there are conflicting

reports about its aqueous solubility that may be related to the specific form of the compound.

Quantitative data in the public domain is scarce, necessitating experimental determination for

specific formulation needs. The provided experimental protocols, based on standard

methodologies, offer a framework for researchers to accurately measure the solubility of

monoethanolamine borate in different solvents. Further research is needed to quantify the

solubility of different monoethanolamine borate species and to fully understand the factors

influencing their dissolution behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. laboratuar.com [laboratuar.com]

2. oecd.org [oecd.org]

3. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]

4. Monoethanolamine Borate, 85% - SYNTHETIKA [synthetikaeu.com]

5. CN112142768A - Production process of monoethanolamine borate - Google Patents
[patents.google.com]

6. Production process of monoethanolamine borate - Eureka | Patsnap [eureka.patsnap.com]

7. researchgate.net [researchgate.net]

8. santos.com [santos.com]

9. Monoethanolamine Borate|CAS 10377-81-8|RUO [benchchem.com]

10. US20130267479A1 - Solutions Containing A Boron Complex, Method for Preparing Said
Solutions, and Uses of Said Solutions - Google Patents [patents.google.com]

11. US5100583A - Aqueous boron-containing compositions - Google Patents
[patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b086929?utm_src=pdf-body
https://www.benchchem.com/product/b086929?utm_src=pdf-body
https://www.benchchem.com/product/b086929?utm_src=pdf-body
https://www.benchchem.com/product/b086929?utm_src=pdf-custom-synthesis
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://synthetikaeu.com/en_US/p/Monoethanolamine-Borate%2C-85/7852
https://patents.google.com/patent/CN112142768A/en
https://patents.google.com/patent/CN112142768A/en
https://eureka.patsnap.com/patent-CN112142768A
https://www.researchgate.net/figure/The-reaction-of-boric-acid-with-monoethanolamine_fig1_327398985
https://www.santos.com/wp-content/uploads/2021/04/Monoethanolamine-Borate-March-2021.pdf
https://www.benchchem.com/product/b086929
https://patents.google.com/patent/US20130267479A1/en
https://patents.google.com/patent/US20130267479A1/en
https://patents.google.com/patent/US5100583A/en
https://patents.google.com/patent/US5100583A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. filab.fr [filab.fr]

13. oecd.org [oecd.org]

14. lube-media.com [lube-media.com]

15. [PDF] Analysis of monoethanolamine by derivatization with Marfey's reagent and HPLC. |
Semantic Scholar [semanticscholar.org]

16. benchchem.com [benchchem.com]

17. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

To cite this document: BenchChem. [monoethanolamine borate solubility in different
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086929#monoethanolamine-borate-solubility-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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